![molecular formula C29H37N3O6 B606956 DBCO-NHCO-PEG4-amine CAS No. 1255942-08-5](/img/structure/B606956.png)
DBCO-NHCO-PEG4-amine
Overview
Description
DBCO-NHCO-PEG4-amine is a carboxyl-reactive building block with an extended PEG spacer arm . The hydrophilic PEG spacer arm improves water solubility . It is commonly used for copper-free Click Chemistry reactions .
Synthesis Analysis
In the presence of activators such as EDC or HATU, this compound can be used to derivatize carboxyl groups or activated esters through a stable amide bond .Molecular Structure Analysis
The molecular formula of this compound is C29H37N3O6 . It has a molecular weight of 523.6 .Chemical Reactions Analysis
This compound is a cleavable ADC linker used to conjugate MMAE and antibody . For example, it has been used in the synthesis of DBCO-VCpAB−MMAE and DBCO-TRX−MMAE .Physical And Chemical Properties Analysis
This compound is a liquid . It is soluble in DMSO, DCM, and DMF .Scientific Research Applications
Micropatterned Three-Dimensional Culture : DBCO-NHCO-PEG4-amine is used in the synthesis of click-crosslinkable and photodegradable gelatin hydrogels. These hydrogels facilitate micropatterned three-dimensional cultures, important for cellular studies and tissue engineering (Tamura et al., 2015).
Polymeric Materials for Biomedical Applications : In the study of polyethylene glycol-poly(l-lactide) star block copolymers, this compound plays a role in creating materials with significant potential in controlled drug delivery systems and tissue engineering (Buwalda et al., 2010).
Quantum Dot Stabilization : this compound is used in the synthesis of heterotelechelic polysarcosine polymers for stable water-soluble quantum dots, critical in imaging and diagnostic applications (Fokina et al., 2016).
Cartilage Tissue Engineering : It's applied in creating in situ cross-linkable hyaluronic acid hydrogels using copper-free click chemistry, showcasing clinical potential in cartilage regeneration (Han et al., 2018).
Thermo- and pH-Responsive Materials : Amine-functional PEG copolymers, including those synthesized using this compound, exhibit unique thermo- and pH-responsive behavior, useful in creating smart materials for various applications (Herzberger et al., 2014).
Enhanced Reactivity in Bioorthogonal Pretargeting : this compound is significant in enhancing the reactivity of antibody-conjugated trans-cyclooctenes, improving bioorthogonal pretargeting in molecular imaging and diagnostics (Rahim et al., 2015).
PEGylation and Surface Functionalization : The compound is pivotal in quantifying the coverage density of PEG chains in PEGylation processes, essential for efficient delivery and targeting of nanomaterials in biomedical applications (Xia et al., 2012).
Drug Delivery and Hydrogel Applications : Its use in the synthesis of PEG-based hydrogels with various functionalities, including pH-dependent fluorescence, demonstrates its versatility in drug delivery systems (Choi et al., 2012).
Chemical Conjugation and Surface Modification : this compound is essential in studies involving the immobilization of PEG on metal surfaces, contributing to the development of biofunctional materials (Tanaka et al., 2007).
Cancer Therapeutics : It is used in the development of new chelators for copper-based radiopharmaceuticals, with potential applications in cancer diagnostics and therapy (Zeng et al., 2014).
siRNA Delivery for Cancer Treatment : The compound contributes to the development of folate-bearing formulations for targeted siRNA delivery in cancer treatment (Klein et al., 2018).
Releasable Protein Conjugation : Its role in the development of new PEGylating agents for protein amino conjugation is crucial, especially in therapeutic protein modification (Pasut et al., 2008).
"Click" Chemistry for Ligand Conjugation : The synthesis of azido-terminated heterobifunctional PEGs, including this compound, facilitates "click" conjugation in biomedical applications (Hiki & Kataoka, 2007).
Bioorthogonal Dendrimer Hydrogels : It is used in the development of dendrimer hydrogels for local drug delivery, showing potential in cancer treatment (Xu et al., 2017).
Mechanism of Action
Target of Action
DBCO-NHCO-PEG4-amine is primarily used as a linker in the synthesis of PROTACs (Proteolysis-Targeting Chimeras) and ADCs (Antibody-Drug Conjugates) . The compound’s primary targets are therefore the proteins or antibodies to which it is conjugated.
Mode of Action
This compound acts as a bridge, connecting a target protein or antibody to a cytotoxic agent or ubiquitin ligase . The compound contains a DBCO (dibenzylcyclooctyne) group , which can react with azide groups in a copper-free click chemistry reaction . This allows for the selective attachment of the compound to its targets .
Biochemical Pathways
The biochemical pathways affected by this compound depend on the specific proteins or antibodies to which it is attached. In the case of PROTACs, the compound enables the degradation of target proteins via the ubiquitin-proteasome system . For ADCs, the compound allows the delivery of cytotoxic agents to specific cells, leading to cell death .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are largely dependent on the specific proteins or antibodies to which it is attached. The compound’sPEG (polyethylene glycol) spacer arm is known to improve water solubility , which can enhance bioavailability.
Result of Action
The molecular and cellular effects of this compound are determined by the specific proteins or antibodies to which it is attached and the cells in which these targets are expressed. For instance, when used to conjugate MMAE and an antibody, this compound has been shown to have EC50s of 280 nM and 22 nM in SKBR3 cells, respectively .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the presence of activators such as EDC or HATU can enable the compound to derivatize carboxyl groups or activated esters . Additionally, the compound’s reactivity may be affected by the pH and temperature of its environment .
Biochemical Analysis
Biochemical Properties
DBCO-NHCO-PEG4-amine plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules. Specifically, it is used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been used to conjugate MMAE and antibody, showing effects on SKBR3 cells .
Molecular Mechanism
The mechanism of action of this compound involves its effects at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . PROTACs, which this compound helps synthesize, exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .
properties
IUPAC Name |
3-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]-N-[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H37N3O6/c30-13-16-36-18-20-38-22-21-37-19-17-35-15-12-28(33)31-14-11-29(34)32-23-26-7-2-1-5-24(26)9-10-25-6-3-4-8-27(25)32/h1-8H,11-23,30H2,(H,31,33) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTIOBJVNCOFWCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C#CC3=CC=CC=C3N1C(=O)CCNC(=O)CCOCCOCCOCCOCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H37N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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